Cas no 94139-87-4 (Pyrido[1,2-d][1,4]diazepin-5(2H)-one,octahydro-3-methyl-)

• Product Name: Pyrido[1,2-d][1,4]diazepin-5(2H)-one,octahydro-3-methyl-
• CAS No: 94139-87-4
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 815177
• PubChem ID: 279670
• Update Time: 2025-04-19

Pyrido[1,2-d][1,4]diazepin-5(2H)-one,octahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[1,2-d][1,4]diazepin-5(2H)-one,octahydro-3-methyl-
• 3-methyl-1,2,4,7,8,9,10,10a-octahydropyrido[1,2-d][1,4]diazepin-5-one
• 3-methyloctahydropyrido[1,2-d][1,4]diazepin-5(2h)-one
• A845315
• 94139-87-4
• NSC130917
• DTXSID20299459
• NSC-130917

• Inchi： 1S/C10H18N2O/c1-11-7-5-9-4-2-3-6-12(9)10(13)8-11/h9H,2-8H2,1H3
• InChI Key： CCYDMFCUIVNTNW-UHFFFAOYSA-N
• SMILES： O=C1CN(C)CCC2CCCCN21

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 23.6Ų